Cas no 90924-06-4 (1-Methyl-1H-indole-4-carboxylic acid)

• Product Name: 1-Methyl-1H-indole-4-carboxylic acid
• CAS No: 90924-06-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD08435874
• CID: 798983
• PubChem ID: 14987287
• Update Time: 2025-10-29

1-Methyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indole-4-carboxylic acid
• 1-Methyl-4-indolecarboxylic Acid
• 1H-Indole-4-carboxylicacid, 1-methyl-
• 1-methylindole-4-carboxylic acid
• 1-methyl-1H-indole-4-carboxylic acid(SALTDATA: 0.05NaCl)
• 1H-Indole-4-carboxylic acid, 1-methyl-
• 1-Methyl-4-indolecarboxylicAcid
• FUPJJUHCLDXVGX-UHFFFAOYSA-N
• 5159AC
• SBB089028
• STK802009
• 1H-Indole-4-carboxylicacid,1-methyl-
• SY022479
• AK106998
• BB 0262282
• 1-Methyl-1H-indole-4-carboxylic acid (ACI)
• Indole-4-carboxylic acid, 1-methyl- (7CI)
• 1_methyl_1H_indole_4_carboxylic_acid
• SCHEMBL1130987
• EN300-65727
• 90924-06-4
• 1-methyl-1H-indole-4-carboxylic acid, AldrichCPR
• MFCD08435874
• DTXSID60566591
• AB91877
• AKOS005174367
• Z415653582
• CS-W001678
• AS-8593
• ALBB-014157

• MDL： MFCD08435874
• Inchi： 1S/C10H9NO2/c1-11-6-5-7-8(10(12)13)3-2-4-9(7)11/h2-6H,1H3,(H,12,13)
• InChI Key： FUPJJUHCLDXVGX-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CN(C=2C=CC=1)C)O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 243-245°C
• Boiling Point: 389 ℃ at 760 mmHg
• Flash Point: 189.0±20.4 °C
• Refractive Index: 1.612
• PSA: 42.23000
• LogP: 1.87650
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Methyl-1H-indole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids